![molecular formula C11H12O2 B1323625 3-(3-Acetoxyphenyl)-1-propene CAS No. 549532-78-7](/img/structure/B1323625.png)
3-(3-Acetoxyphenyl)-1-propene
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . Another study reported the catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters utilizing a radical approach .Scientific Research Applications
Polymer Photovoltaics
Research into polymer-based photovoltaic cells has identified materials such as poly(3-hexylthiophene) and 1-(3-methoxycarbonyl)propyl-1-phenyl[6,6]C61 as leading components for bulk-heterojunction structures. These materials have been studied for their power conversion efficiencies and contributions to the field of renewable energy sources (Dang, Hirsch, & Wantz, 2011).
Organic Synthesis
In organic synthesis, 3-bromo-1-acetoxy-1-propene has been identified as a key precursor for the acetoxyallylation of aldehydes, mediated by indium in THF. This method affords monoprotected 1-en-3,4-diols, showcasing the compound's utility in the creation of complex organic molecules (Lombardo, Girotti, Morganti, & Trombini, 2001).
Materials Chemistry
In the development of high-spin organic polymers, poly[3-(3‘,5‘-di-tert-butyl-4‘-acetoxyphenyl)thiophene] has been synthesized via oxidative polymerization. This material demonstrates extended π-conjugation and potential applications in electronics and photonics due to its unique electrical and magnetic properties (Miyasaka, Yamazaki, Tsuchida, & Nishide, 2000).
Catalysis and Polymerization
The compound has also played a role in catalytic processes, such as the palladium-catalyzed asymmetric [3+2] cycloaddition of trimethylenemethane with imines, producing pyrrolidines with excellent yields and enantioselectivities. This highlights its utility in synthesizing cyclic compounds with potential pharmaceutical applications (Trost, Silverman, & Stambuli, 2007).
Supramolecular Chemistry
In supramolecular chemistry, derivatives of the compound have been used to form three-dimensional framework structures via esterification, demonstrating the importance of this compound in the design and synthesis of novel molecular architectures (Wang & Xu, 2022).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It’s worth noting that similar compounds, such as pinacol boronic esters, undergo catalytic protodeboronation utilizing a radical approach . This process involves the interaction of the compound with its targets, resulting in changes at the molecular level .
Biochemical Pathways
Related compounds like pinacol boronic esters are known to be involved in various transformations, including oxidations, aminations, halogenations, and c–c-bond-formations such as alkenylations, alkynylations, and arylations .
Result of Action
Similar compounds have been shown to exhibit a wide range of biological activities, suggesting that 3-(3-acetoxyphenyl)-1-propene may also have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
(3-prop-2-enylphenyl) acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O2/c1-3-5-10-6-4-7-11(8-10)13-9(2)12/h3-4,6-8H,1,5H2,2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZUKVZLCJVDGHV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC(=C1)CC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40641193 |
Source
|
Record name | 3-(Prop-2-en-1-yl)phenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
549532-78-7 |
Source
|
Record name | 3-(Prop-2-en-1-yl)phenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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